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Executive Summary
Nitrosyl bromide (NOBr) is a reactive, red gaseous compound of significant interest in

chemical kinetics due to its formation via a rare third-order homogeneous gas reaction. This

document provides a comprehensive overview of the physical characteristics of Nitrosyl
bromide at Standard Temperature and Pressure (STP; 273.15 K and 1 atm). It includes a

compilation of its key physical and thermodynamic properties, details on relevant experimental

methodologies, and visual representations of its primary chemical reactions. Due to its inherent

instability and reactivity, particularly with water and upon exposure to light, handling of Nitrosyl
bromide requires stringent safety protocols.

Physical Properties at STP
Nitrosyl bromide is generally described as a red gas at room temperature.[1] However, there

are conflicting reports regarding its boiling point, which affects its physical state at STP (0 °C).

One source lists the boiling point as 14.5 °C, which would imply that Nitrosyl bromide is a

liquid at STP.[1] Another source reports the boiling point to be -2 °C, which would indicate it is a

gas at STP.[2] Given that it is known to be a gas that partially dissociates at STP, the gaseous

state is more likely under these conditions.[3]
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The key physical and thermodynamic properties of Nitrosyl bromide are summarized in the

tables below.

Table 1: General and Physical Properties of Nitrosyl Bromide

Property Value Notes

Molecular Formula NOBr

Molar Mass 109.910 g/mol [1][4]

Appearance Red Gas At room temperature.[1][2]

Melting Point -55.5 °C [2]

Boiling Point -2 °C or 14.5 °C [1][2]

Density 2.4 g/cm³ Conditions not specified.[3]

Solubility (Water) Reacts [1][2][3]

Vapor Pressure 1940 mmHg At 25 °C.[3]

Decomposition Temp. 20 °C [2]

Table 2: Thermodynamic Properties of Nitrosyl Bromide

Property Value Conditions

Standard Molar Enthalpy of

Formation (ΔfH⁰)
79.5 kJ/mol (gas) 298.15 K[2]

51.5 kJ/mol (liquid) 298.15 K[2]

Standard Molar Entropy (S⁰) 273.5 J/(mol·K) (gas) 298.15 K[2]

Molar Heat Capacity at

Constant Pressure (Cp)
45.5 J/(mol·K) (gas) 298.15 K[2]

Chemical Reactivity and Stability
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Nitrosyl bromide is a thermally sensitive and photochemically reactive compound. It is prone

to photodissociation at standard pressure and temperature.[1] At STP, pure, dry NOBr is

reported to dissociate to the extent of about 7-9%.[3] It also reacts readily with water,

hydrolyzing to form nitrous acid (HNO₂) and hydrobromic acid (HBr).[3]

Synthesis and Decomposition Pathways
The primary formation and decomposition pathways for Nitrosyl bromide are critical to

understanding its behavior.

Synthesis of Nitrosyl Bromide

2NO (Nitric Oxide)

2NOBr (Nitrosyl Bromide)

+

Br₂ (Bromine)
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Caption: Reversible third-order gas-phase synthesis of Nitrosyl bromide.

The synthesis of Nitrosyl bromide is a notable reaction as it is one of the few known third-

order homogeneous gas reactions.[1]
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Decomposition of Nitrosyl Bromide

2NOBr (Nitrosyl Bromide)
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Br₂ (Bromine)

hv (Photodissociation)
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Caption: Decomposition of Nitrosyl bromide into nitric oxide and bromine.

Experimental Protocols
Detailed experimental protocols for the determination of the fundamental physical properties of

Nitrosyl bromide are not extensively published. However, standard methodologies would be

employed. The study of its dissociation kinetics, a more complex area, has been approached

with more specific techniques.

Determination of Physical Properties (General
Methodology)

Boiling Point: The boiling point of a volatile and reactive substance like NOBr would typically

be determined by a micro-method, such as the Siwoloboff method. This involves sealing a

small amount of the liquid in a capillary tube with an inverted smaller tube. Upon heating, the

temperature at which a continuous stream of bubbles emerges from the inner tube, and at

which the liquid re-enters the inner tube upon cooling, is recorded as the boiling point. Given

its reactivity, all measurements would need to be conducted in a closed, inert-atmosphere

system.

Melting Point: The melting point is determined by cooling the substance until it solidifies and

then slowly heating it in a capillary tube within a melting point apparatus. The temperature
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range over which the substance melts from a solid to a liquid is recorded. Due to its low

melting point, a cryostat would be required.

Density: The density of gaseous NOBr can be determined using the Dumas bulb method or

by gas chromatography with a thermal conductivity detector calibrated with gases of known

density.

Dissociation Kinetics Experimental Protocol
The kinetics of NOBr formation and decomposition have been investigated using time-resolved

photolysis techniques.[1]

Objective: To determine the forward and reverse reaction rate constants for the equilibrium

2NO + Br₂ ⇌ 2NOBr.

Methodology: Time-Resolved Photolysis

A gaseous mixture of nitric oxide (NO) and bromine (Br₂) in a temperature-controlled

reaction cell is prepared.

A short pulse of laser light (photolysis flash) is used to dissociate the Br₂ molecules into Br

atoms.

The recombination of Br atoms with NO to form NOBr, and the subsequent reactions, are

monitored over time.

This monitoring is typically achieved by measuring the change in absorption of a specific

wavelength of light by one of the species (e.g., Br₂) using a probe beam.

By analyzing the transient absorption signals, the rate constants for the elementary steps

of the reaction mechanism can be extracted.

Experiments are repeated under various partial pressures of NO, Br₂, and inert gases to

elucidate the reaction order and the full kinetic model.[1]
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Caption: Workflow for studying Nitrosyl bromide kinetics via photolysis.

Safety and Handling
Nitrosyl bromide is a toxic and reactive substance. It photodissociates to produce toxic nitric

oxide and bromine.[1] It should be handled only in a well-ventilated fume hood, with

appropriate personal protective equipment (gloves, safety glasses, lab coat). Contact with skin

and eyes should be avoided, and inhalation of the gas can be hazardous to health.[1] Its high

reactivity with water necessitates storage and handling under dry, inert conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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